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Compound of Interest

Compound Name: dimethyltin(2+) dichloride

Cat. No.: B104010

An In-Depth Technical Guide to Dimethyltin(2+) Dichloride (CAS 753-73-1): Properties,
Synthesis, and Applications for the Research Professional

Abstract

Dimethyltin(2+) dichloride (DMDC), CAS Number 753-73-1, is a versatile organotin
compound with significant utility across a spectrum of industrial and research applications. As a
crystalline solid, it serves as a critical intermediate in the synthesis of methyltin heat stabilizers
for polyvinyl chloride (PVC), a catalyst in esterification and polymerization reactions, and a
precursor for advanced glass coatings.[1][2] In the research domain, its role as a foundational
building block for creating novel organometallic complexes has garnered interest, particularly in
the exploration of organotin compounds for medicinal chemistry.[3][4] However, its utility is
counterbalanced by a significant toxicological profile, exhibiting neurotoxic and immunotoxic
effects that necessitate stringent handling protocols.[5][6] This guide provides an in-depth
analysis of DMDC, covering its physicochemical properties, synthesis methodologies,
mechanisms of action in key applications, and comprehensive protocols for safe handling and
analytical quantification, tailored for researchers, scientists, and drug development
professionals.

Physicochemical Properties and Identification

Dimethyltin dichloride, also known as dichlorodimethylstannane, is an organometallic
compound where a central tin (Sn) atom is covalently bonded to two methyl groups and two
chlorine atoms.[5] This structure imparts a unique combination of reactivity and stability that is
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central to its applications. The compound is a white crystalline powder that is sensitive to
moisture, decomposing in water to form dimethyltin hydroxide.[1][7]

Table 1: Key Physicochemical Properties of Dimethyltin Dichloride

Property Value Source(s)
CAS Number 753-73-1 [8]
Molecular Formula C2HeCl2Sn [5]
Molecular Weight 219.69 g/mol [8]
Appearance White crystalline powder [7]
Melting Point 101-106 °C [8]
Boiling Point 188-190 °C [8]

B Soluble in methanol (0.1
Solubility ' _ [1][8]
g/mL); Decomposes in water

Density 1.397 g/cm3 [8]

| EINECS Number | 212-039-2 |[8] |
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Caption: Workflow for the direct synthesis of DMDC.

Key Applications in Industry and Research

DMDC's utility stems from its role as a versatile chemical intermediate. [1]

e PVC Heat Stabilization: Organotin stabilizers derived from DMDC are crucial for preventing
the thermal degradation of PVC. [9]During processing, PVC can release hydrochloric acid
(HCI), leading to discoloration and loss of mechanical properties. [9]DMDC-derived
stabilizers act by scavenging this HCI, thereby preserving the integrity of the polymer. [9]*
Catalysis: DMDC and its derivatives are effective Lewis acid catalysts in various organic
reactions. They are used to enhance the curing process in the production of polyurethanes
and silicone sealants. [3][10]It also serves as a catalyst for esterification reactions. [2]* Glass
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Coatings: It is used as a coating material for glass, where it can be converted to a thin,
transparent, and conductive layer of tin oxide, providing surface protection and strength. [1]
[11]* Research and Pharmaceutical Development: In a laboratory setting, DMDC is a key
starting material for synthesizing a wide array of other organotin compounds. [3]While
organotin compounds have shown potential as anti-cancer agents, it is important to note that
DMDOC itself is not a therapeutic but a precursor for more complex derivatives that are
investigated for such properties. [3][4][12]The high toxicity of simpler organotins is a
significant barrier that researchers aim to overcome by designing more complex and
targeted molecules. [4]

Dimethyltin Dichloride
(CAS 753-73-1)

- Catalysis Glass Coatings Research Precursor
PVC Heat Stabilizers [(Polyurethanes, Silicones)] (Tin Oxide Layer) GMedicinaI ChemistryD
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Caption: Major applications of Dimethyltin Dichloride.

Biological Activity and Toxicological Profile

The biological activity of dimethyltin dichloride is predominantly characterized by its toxicity.
Organotin compounds are known to produce neurotoxic and immunotoxic effects. [5]
Mechanism of Toxicity: Exposure to DMDC can interfere with brain and nervous system
function. [5]The primary targets for repeated exposure are the nervous system and the immune
system. [6][13]While the specific mechanism for DMDC is not as extensively detailed as for
other organotins, related compounds like dibutyltin dichloride have been shown to inhibit the
ATP synthase complex, disrupting cellular energy production. [14]It is plausible that DMDC
interferes with fundamental cellular processes in a similar manner. Studies in rats have shown
that DMDC is absorbed through the gastrointestinal tract and can cross the placenta, leading to
the presence of tin in fetal blood and brain tissue, highlighting its potential for developmental
toxicity. [15][16]

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://www.env.go.jp/content/900450330.pdf
https://www.songwon.com/assets/images/contentModelImages/SONGWON_Technical_Sheet_Tin-Intermediates-and-Catalysts_V2.pdf
https://www.chemimpex.com/products/40599
https://www.chemimpex.com/products/40599
https://www.researchgate.net/publication/262769169_Medicinal_Properties_of_Organotin_Compounds_and_Their_Limitations_Caused_by_Toxicity
https://pubmed.ncbi.nlm.nih.gov/27604610/
https://www.researchgate.net/publication/262769169_Medicinal_Properties_of_Organotin_Compounds_and_Their_Limitations_Caused_by_Toxicity
https://www.benchchem.com/product/b104010?utm_src=pdf-body-img
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyltin-dichloride
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyltin-dichloride
https://www.tcichemicals.com/BE/en/sds/D1338_EU_6N.pdf
https://www.cpachem.com/msds?num=SB23940&dnl=sd_-_Dimethyltin-dichloride_%5BCAS_753-73-1%5D_%28SB23940%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyltin-dichloride
https://www.tandfonline.com/doi/abs/10.1080/15287398309530409
https://pubmed.ncbi.nlm.nih.gov/6632005/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Table 2: Summary of Toxicological Data for Dimethyltin Dichloride

Parameter Value Source(s)
H301, H311, H330, H314,

GHS Hazard Statements [5][6]
H361d, H372

(Toxic if swallowed, Toxic in
contact with skin, Fatal if
inhaled, Causes severe skin
burns and eye damage,
Suspected of damaging the
unborn child, Causes damage
to organs through prolonged or
repeated exposure)

Nervous System, Immune
Primary Target Organs System, Skin, Eyes, [6171[17]

Respiratory System

Oral LD50 (Rat) 73.9 mg/kg (73900 ug/kg) [6][7]

| Carcinogenicity | Not listed by IARC, NTP, or ACGIH | [5][7]]

DMDC Exposure
(Inhalation, Dermal, Oral)

Direct Contact

Direct Tissue Damage
(Skin, Eyes, Lungs)

Systemic Absorption / Systemic Absorption \Transplacental Transfer

Immune System
(Immunotoxicity)

Fetus
(Developmental Toxicity)

Central Nervous System
(Neurotoxicity)
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Caption: Primary organ systems affected by DMDC toxicity.
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Handling, Safety, and Analytical Procedures

Given its high toxicity and corrosive nature, the handling of dimethyltin dichloride requires strict

adherence to safety protocols. [6][7]

Laboratory Safe Handling Protocol

Rationale: This protocol is designed to minimize all potential routes of exposure—inhalation,
dermal contact, and ingestion—by using engineering controls, appropriate personal protective
equipment, and specific handling techniques.

» Engineering Controls: All manipulations of solid DMDC or its solutions must be conducted
within a certified chemical fume hood to prevent inhalation of dust or vapors. [13]The work
area should be equipped with an eyewash station and a safety shower. [7]2. Personal
Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles and a face shield. [7] * Hand Protection:
Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene). [7] * Body Protection:
Wear a lab coat and ensure skin is not exposed. [7] * Respiratory Protection: For
situations where dust exposure may exceed limits, a NIOSH-approved respirator is
required. [7]3. Handling:

o Handle as a moisture-sensitive compound; store under an inert atmosphere (e.g.,
nitrogen) in a tightly sealed container. [7][18] * Avoid generating dust. [7]Use techniques
like carefully scooping instead of pouring the powder.

o Wash hands thoroughly after handling, even if gloves were worn. [13]4. Spill & Waste
Management:

o In case of a spill, evacuate the area. [18]Collect the spilled material without creating dust
and place it in a sealed container for hazardous waste disposal. [18] * DMDC is a severe
marine pollutant; do not allow it to enter drains or the environment. [7][18]Dispose of all
waste as hazardous chemical waste according to local, state, and federal regulations. [7]

Analytical Quantification Protocol (Based on NIOSH
5526)
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Rationale: The quantification of methyltin chlorides in air samples requires a multi-step process
involving sample collection, extraction, chemical derivatization, and gas chromatography.
Derivatization is a critical step because it converts the non-volatile methyltin chlorides into
volatile ethylated derivatives, which are amenable to analysis by GC. [19][20]

o Sample Collection: Draw a known volume of air through a sorbent tube containing a glass
fiber filter and XAD-2 resin using a calibrated personal sampling pump. [20]2. Sample
Preparation (Desorption):

o Transfer the filter and the main resin bed to a sample vial. [20] * Add 2 mL of 1% acetic
acid in acetonitrile to the vial to desorb the methyltin chlorides. [20] * Agitate the vial on a
mechanical shaker for 30 minutes. [21]3. Derivatization:

o To the vial, add 2 mL of a pH 4 sodium acetate-acetic acid buffer. [21] * Add 1 mL of a
freshly prepared 1% (w/v) solution of sodium tetraethylborate in diethyl ether. This reagent
replaces the chloride ions with ethyl groups. [20][21]4. Extraction:

o Add 1 mL of hexane to the vial and shake to extract the newly formed volatile ethylated
derivatives (e.g., dimethyldiethyltin). [21] * Carefully transfer the hexane layer to a clean

vial for analysis.
e Analysis:

o Inject an aliquot of the hexane extract into a Gas Chromatograph equipped with a Flame
Photometric Detector (GC-FPD) or Mass Spectrometer (GC-MS). [19] * Quantify the
concentration by comparing the peak area to a calibration curve prepared from certified
reference standards. [21]
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Caption: Analytical workflow for quantifying DMDC in air.

Conclusion and Future Outlook

Dimethyltin(2+) dichloride is a compound of significant industrial importance, primarily
serving as a key precursor for PVC stabilizers and as a versatile catalyst. Its well-defined
chemical properties and reactivity make it a valuable tool in both large-scale manufacturing and
specialized research. However, its pronounced toxicity, particularly its effects on the nervous
and immune systems, mandates rigorous safety and handling procedures. The future of
organotin chemistry, especially in fields like drug development, will likely focus on leveraging
the unique properties of the tin center while mitigating toxicity through intelligent ligand design,
moving towards more complex, targeted, and safer derivatives for which DMDC will remain a
fundamental starting material.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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